Cas no 878742-59-7 (2-(Trifluoromethyl)pyrimidine-4-carboxylic acid)

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid structure
878742-59-7 structure
Product Name:2-(Trifluoromethyl)pyrimidine-4-carboxylic acid
CAS No:878742-59-7
MF:C6H3F3N2O2
MW:192.095431566238
MDL:MFCD15526666
CID:827994
PubChem ID:46835572
Update Time:2024-10-26

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Trifluoromethyl)pyrimidine-4-carboxylic acid
    • 4-Pyrimidinecarboxylic acid, 2-(trifluoromethyl)-
    • HGFBZPMMYNDNLR-UHFFFAOYSA-N
    • BCP27286
    • PC53125
    • HP23015
    • FCH1149370
    • AX8215953
    • AM20110262
    • 2-trifluoromethylpyrimidin-4-carboxylic acid
    • ST24021921
    • Z5244
    • 2-(Trifluoromethyl)-4-pyrimidinecarboxylic acid (ACI)
    • SCHEMBL1578155
    • AKOS015856036
    • AS-30818
    • DB-000802
    • 2-(trifluoromethyl)pyrimidine-4-carboxylicacid
    • 878742-59-7
    • Z1255392843
    • SB57415
    • MFCD15526666
    • DTXSID20676483
    • EN300-118782
    • CS-W021466
    • MDL： MFCD15526666
    • Inchi： 1S/C6H3F3N2O2/c7-6(8,9)5-10-2-1-3(11-5)4(12)13/h1-2H,(H,12,13)
    • InChI Key： HGFBZPMMYNDNLR-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CN=C(C(F)(F)F)N=1)O

Computed Properties

  • Exact Mass: 192.01466183g/mol
  • Monoisotopic Mass: 192.01466183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1
  • XLogP3: 1

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 220.7±40.0 °C at 760 mmHg
  • Flash Point: 87.3±27.3 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Security Information

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2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Production Method

Production Method 1

13939-06-5 13939-06-5
705-24-8 705-24-8
878742-59-7 878742-59-7
116470-67-8 116470-67-8
Reaction Conditions
1.1 Solvents: Acetonitrile ,  Water ;  16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ;  overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol ,  Water ;  15 h, 80 °C
Reference
Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis
Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Raw materials

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